Cas no 141045-82-1 (2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)-)
141045-82-1 structure
Product Name:2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)-
CAS No:141045-82-1
MF:C11H16O4
MW:212.242343902588
CID:1301300
Update Time:2024-08-03
2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)-
- 2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)- (9CI)
-
- Inchi: 1S/C11H16O4/c1-9(8-11(13)15-3)6-4-5-7-10(12)14-2/h5,7-8H,4,6H2,1-3H3/b7-5+,9-8+
- InChI Key: ZRNGJQHOHPHVRY-ZIRGRKGMSA-N
- SMILES: C(OC)(=O)/C=C(\C)/CC/C=C/C(OC)=O
Computed Properties
- Exact Mass: 212.10488
- Monoisotopic Mass: 212.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 1.039±0.06 g/cm3(Predicted)
- Boiling Point: 299.9±40.0 °C(Predicted)
- PSA: 52.6
2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)- Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
141045-82-1 (2,6-Octadienedioic acid, 3-methyl-, dimethyl ester, (E,E)-) Related Products
- 1189-09-9(Methyl geranate)
- 27234-05-5(Octadecenoic acid,methyl ester)
- 1903-23-7(ethyl 2-cycloheptylideneacetate)
- 1552-92-7(2-Cyclohexylidene-acetic Acid Ethyl Ester)
- 22104-69-4(2-Heptenoic acid,methyl ester)
- 10485-70-8(2,6,10-Dodecatrienoicacid, 3,7,11-trimethyl-, methyl ester)
- 7367-81-9(Methyl (E)-oct-2-enoate)
- 1903-22-6(Ethyl 2-cyclopentylideneacetate)
- 15677-00-6(Ethyl-3-methyl-2-hexenoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk